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Compound of Interest

Compound Name: Cyclobutanecarboxaldehyde

Cat. No.: B128957

For Researchers, Scientists, and Drug Development Professionals

Introduction

The oxidation of aldehydes to carboxylic acids is a fundamental transformation in organic
synthesis, crucial for the preparation of a wide range of compounds, including active
pharmaceutical ingredients and their intermediates. Cyclobutanecarboxylic acid is a valuable
building block in medicinal chemistry and materials science. This document provides detailed
application notes and protocols for the reliable oxidation of cyclobutanecarboxaldehyde to
cyclobutanecarboxylic acid using two common and effective methods: Jones Oxidation and
Pinnick Oxidation.

Physicochemical Properties

A summary of the key physical and chemical properties of the starting material and the final
product is provided below for easy reference.
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Cyclobutanecarboxaldehy  Cyclobutanecarboxylic

Property de P
Molecular Formula CsHsO CsHsO2
Molecular Weight 84.12 g/mol 100.12 g/mol
Appearance Colorless liquid Colorless liquid
Boiling Point 116-117 °C 191.5-193.5°C
Density ~0.925 g/cm?3 ~1.08 g/cm?
CAS Number 2987-17-9 3721-95-7

Comparative Overview of Oxidation Methods

The choice of oxidation method depends on several factors, including the scale of the reaction,
the presence of other functional groups in the molecule, and considerations for waste disposal.
The following table summarizes the key features of the Jones and Pinnick oxidations for the
conversion of cyclobutanecarboxaldehyde.
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Experimental Protocols

The following are detailed protocols for the oxidation of cyclobutanecarboxaldehyde to
cyclobutanecarboxylic acid.

Protocol 1: Jones Oxidation

The Jones oxidation utilizes a solution of chromium trioxide in sulfuric acid and acetone to
rapidly oxidize primary alcohols and aldehydes to carboxylic acids.[1][2]

Materials:

Cyclobutanecarboxaldehyde

o Jones Reagent (prepared from Chromium trioxide (CrOs), concentrated Sulfuric Acid
(H2S0a4), and water)

e Acetone

« Isopropyl alcohol

o Diethyl ether or Ethyl acetate

o Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated agueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

Procedure:

o Preparation of Jones Reagent (2.7 M): In a flask immersed in an ice bath, dissolve 26.72 g of
chromium trioxide in 23 ml of concentrated sulfuric acid. Slowly and with stirring, add 50 ml
of water.

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping
funnel, dissolve cyclobutanecarboxaldehyde (1.0 eq) in acetone. Cool the solution to 0 °C
using an ice bath.
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Oxidation: Slowly add the Jones reagent dropwise from the dropping funnel to the stirred
aldehyde solution. Maintain the reaction temperature below 20 °C. The color of the reaction
mixture will change from orange-red to green. Continue the addition until a faint orange color
persists.

Quenching: After the addition is complete, continue stirring for 30 minutes at room
temperature. Quench the excess oxidant by the dropwise addition of isopropyl alcohol until
the orange color disappears and a green solution is obtained.

Work-up: Remove the acetone under reduced pressure. Partition the residue between diethyl
ether (or ethyl acetate) and water. Separate the layers and extract the aqueous layer twice
with the organic solvent.

Purification: Combine the organic extracts and wash with saturated aqueous sodium
bicarbonate solution, followed by brine. Dry the organic layer over anhydrous magnesium
sulfate or sodium sulfate, filter, and concentrate under reduced pressure to afford
cyclobutanecarboxylic acid.

Expected Yield: 85-95%

Protocol 2: Pinnick Oxidation

The Pinnick oxidation is a milder method that employs sodium chlorite as the oxidant and is

particularly useful for substrates with sensitive functional groups.[3][4]

Materials:

Cyclobutanecarboxaldehyde

tert-Butanol

2-Methyl-2-butene (scavenger)

Sodium chlorite (NaClOz2)

Sodium dihydrogen phosphate (NaH2POa4)

Water
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Ethyl acetate
Saturated aqueous sodium sulfite (Na=S0Os) solution
Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Naz2S0a)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve cyclobutanecarboxaldehyde (1.0 eq) in
a 1:1 mixture of tert-butanol and water.

Addition of Reagents: To the stirred solution, add 2-methyl-2-butene (2.0 eq) followed by
sodium dihydrogen phosphate (1.5 eq).

Oxidation: In a separate flask, prepare a solution of sodium chlorite (1.5 eq) in water. Add the
sodium chlorite solution dropwise to the reaction mixture at room temperature.

Reaction Monitoring: Stir the reaction mixture at room temperature for 4-12 hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

Quenching: Upon completion, cool the reaction mixture to 0 °C and quench the excess
oxidant by the slow addition of a saturated aqueous solution of sodium sulfite until the yellow
color of chlorine dioxide disappears.

Work-up: Extract the reaction mixture three times with ethyl acetate.

Purification: Combine the organic extracts, wash with brine, and dry over anhydrous sodium
sulfate. Filter and concentrate under reduced pressure to yield cyclobutanecarboxylic acid.

Expected Yield: 90-98%

Visualizations
Reaction Scheme

Caption: Oxidation of Cyclobutanecarboxaldehyde.
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Experimental Workflow: Jones Oxidation
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Caption: Jones Oxidation Workflow.

Experimental Workflow: Pinnick Oxidation
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Caption: Pinnick Oxidation Workflow.

Reaction Mechanism: Jones Oxidation

The Jones oxidation of an aldehyde to a carboxylic acid is proposed to proceed through the
formation of a chromate ester of the aldehyde hydrate.[1][5]
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Caption: Jones Oxidation Mechanism.

Reaction Mechanism: Pinnick Oxidation

The active oxidant in the Pinnick oxidation is chlorous acid (HCIOz), which is formed in situ
from sodium chlorite.[3][4]
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Caption: Pinnick Oxidation Mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b128957#oxidation-of-
cyclobutanecarboxaldehyde-to-cyclobutanecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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